3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine

• IUPAC Name: 3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine
• InChI: InChI=1S/C11H10N6/c1-6-2-3-15-10-7(6)16-11(17-10)8-9(12)14-5-4-13-8/h2-5H,1H3,(H2,12,14)(H,15,16,17)
• InChI Key: ZEKHOPZPJHOJJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=C1)N=C(N2)C3=NC=CN=C3N
• Molecular Formula: C11H10N6
• Molecular Weight: 226.24 g/mol

Description

3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine is a chemical compound that has been gaining attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of pyrazine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine involves the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and differentiation. It has also been found to inhibit the activity of the RNA-dependent RNA polymerase of the hepatitis C virus, which is essential for viral replication. Additionally, this compound has been found to modulate the activity of various immune cells such as T cells and natural killer cells.
Biochemical and Physiological Effects
3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been found to modulate the activity of various immune cells and enhance the body's natural defense mechanisms. Additionally, it has been found to exhibit anti-inflammatory and anti-viral properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine in lab experiments include its specificity and potency. This compound has been shown to exhibit high selectivity towards its target enzymes and proteins. It has also been found to exhibit high potency, which makes it an attractive candidate for drug development. However, the limitations of using this compound in lab experiments include its low solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

The future directions for research on 3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine include its potential applications in the treatment of various diseases such as cancer and viral infections. Further studies are needed to explore the mechanism of action of this compound and its effects on the immune system. Additionally, research is needed to optimize the synthesis method of this compound and improve its solubility and stability for better bioavailability and pharmacokinetics.

Synthesis Methods

The synthesis of 3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine involves the reaction of 2-chloro-3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazine with ammonia in the presence of a catalyst. The reaction is carried out under specific conditions of temperature and pressure to obtain the desired product. The purity of the compound is determined by various analytical techniques such as HPLC, NMR, and mass spectrometry.

Scientific Research Applications

3-(7-methyl-1H-imidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been found to exhibit potential applications in the field of medicine. It has been studied extensively for its anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been shown to inhibit the activity of various enzymes and proteins that are involved in the pathogenesis of diseases such as cancer and viral infections. It has also been found to modulate the immune system and enhance the body's natural defense mechanisms.